Cas no 2229243-02-9 (3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid
• CAS No: 2229243-02-9
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 6015796
• PubChem ID: 165791364
• Update Time: 2025-07-19

3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid
• 2229243-02-9
• EN300-1978091

• Inchi： 1S/C9H9ClN2O4/c10-6-2-1-3-7(12(15)16)8(6)5(4-11)9(13)14/h1-3,5H,4,11H2,(H,13,14)
• InChI Key： BOOYOKYTJOSGDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(=O)O)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.0250845g/mol
• Monoisotopic Mass: 244.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid

Introduction to 3-Amino-2-(2-Chloro-6-Nitrophenyl)propanoic Acid (CAS No. 2229243-02-9)

3-Amino-2-(2-chloro-6-nitrophenyl)propanoic acid (CAS No. 2229243-02-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-chloro-6-nitrophenyl)alanine, is characterized by its complex molecular structure, which includes an amino acid backbone and a substituted aromatic ring. The presence of these functional groups imparts a range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid is C₁₀H₉ClN₂O₄, with a molecular weight of approximately 258.64 g/mol. The compound is a white to off-white solid at room temperature and is soluble in water and polar organic solvents. Its structural complexity allows for multiple points of chemical reactivity, making it an attractive starting material for the synthesis of more complex molecules.

In recent years, 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role in the development of novel anticancer agents. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis or programmed cell death.

Beyond its anticancer properties, 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid has also been explored for its potential as an antimicrobial agent. Research has demonstrated that the compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, particularly in light of the growing global threat posed by antibiotic-resistant strains.

The synthesis of 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid typically involves multi-step reactions, starting from readily available starting materials such as alanine and 2-chloro-6-nitrobenzaldehyde. The process often includes steps such as condensation, reduction, and functional group manipulation to achieve the desired product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes, reducing the overall cost and ecological impact of production.

In addition to its therapeutic applications, 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid has found use in analytical chemistry as a derivatizing agent for the detection and quantification of various analytes. Its ability to form stable derivatives with other compounds makes it useful in techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This application has been particularly valuable in environmental monitoring and pharmaceutical quality control.

The safety profile of 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid has been extensively evaluated in preclinical studies. While it exhibits potent biological activity, it is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds, it should be used with caution and proper personal protective equipment (PPE) to minimize exposure risks.

In conclusion, 3-amino-2-(2-chloro-6-nitrophenyl)propanoic acid (CAS No. 2229243-02-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique chemical structure and biological properties make it a valuable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.